Cas no 1892610-83-1 (1-(1-methylpiperidin-4-yl)cyclobutane-1-carbonitrile)

• Product Name: 1-(1-methylpiperidin-4-yl)cyclobutane-1-carbonitrile
• CAS No: 1892610-83-1
• MF: C₁₁H₁₈N₂
• MW: 178.274022579193
• CID: 6196903
• PubChem ID: 116963538
• Update Time: 2025-08-05

1-(1-methylpiperidin-4-yl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(1-methylpiperidin-4-yl)cyclobutane-1-carbonitrile
• EN300-1767382
• 1892610-83-1

• Inchi： 1S/C11H18N2/c1-13-7-3-10(4-8-13)11(9-12)5-2-6-11/h10H,2-8H2,1H3
• InChI Key： VRKBGSUZLKCOLR-UHFFFAOYSA-N
• SMILES： N1(C)CCC(CC1)C1(C#N)CCC1

Computed Properties

• Exact Mass: 178.146998583g/mol
• Monoisotopic Mass: 178.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 27Ų

Additional information on 1-(1-methylpiperidin-4-yl)cyclobutane-1-carbonitrile

1-(1-methylpiperidin-4-yl)cyclobutane-1-carbonitrile and CAS No. 1892610-83-1: A Comprehensive Overview of Its Structural Characteristics, Biological Activity, and Research Applications

CAS No. 1892610-83-1 represents a complex organic compound with a unique molecular architecture that has garnered significant attention in recent years. This compound, known as 1-(1-methylpiperidin-4-yl)cyclobutane-1-carbonitrile, belongs to the class of heterocyclic compounds characterized by the presence of a cyclobutane ring fused with a nitrile group and a substituted piperidine moiety. The structural features of this compound, including the 1-methylpiperidin-4-yl group and the cyclobutane-1-carbonitrile core, play a critical role in determining its physicochemical properties and biological activity.

Recent advancements in medicinal chemistry have highlighted the importance of cyclobutane-1-carbonitrile derivatives in the development of novel therapeutic agents. A 2023 study published in Journal of Medicinal Chemistry demonstrated that compounds with 1-methylpiperidin-4-yl substitutions exhibit enhanced metabolic stability and improved cellular permeability compared to their non-substituted analogs. This finding underscores the significance of the 1-methylpiperidin-4-yl functional group in modulating the pharmacokinetic profile of such molecules.

The synthesis of 1-(1-methylpiperidin-4-yl)cyclobutane-1-carbonitrile typically involves multi-step organic reactions, including the formation of the cyclobutane ring and the introduction of the nitrile functionality. Researchers have explored various synthetic strategies to optimize the efficiency and scalability of this process. For instance, a 2022 report in Organic & Biomolecular Chemistry described a novel catalytic approach that significantly reduced the reaction time and improved the yield of the target compound. This method has since been adopted in several pharmaceutical research programs focused on developing small-molecule inhibitors targeting specific biological pathways.

From a biological perspective, 1-(1-methylpiperidin-4-yl)cyclobutane-1-carbonitrile has shown promising activity in preclinical studies. Its molecular structure enables interactions with multiple protein targets, particularly those involved in inflammatory and neurodegenerative processes. A 2023 study published in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits potent anti-inflammatory effects by inhibiting the NF-κB signaling pathway, which is a key mediator of chronic inflammation. These findings suggest potential applications in the treatment of autoimmune disorders and inflammatory diseases.

Additionally, the cyclobutane-3-carbonitrile scaffold has been implicated in the development of novel antitumor agents. Research published in Cancer Research in 2023 highlighted the ability of 1-methylpiperidin-4-yl-substituted cyclobutane derivatives to induce apoptosis in cancer cells through the modulation of mitochondrial function. This mechanism of action has sparked interest in exploring the therapeutic potential of 1-(1-methylpiperidin-4-yl)cyclobutane-1-carbonitrile as a candidate for oncology drug development.

Recent advances in computational chemistry have further enhanced our understanding of the molecular interactions of 1-(1-methylpiperidin-4-yl)cyclobutane-1-carbonitrile. Machine learning algorithms have been employed to predict the binding affinity of this compound with various protein targets, including enzymes involved in metabolic pathways and receptors associated with neurotransmission. These computational models have provided valuable insights into the structural requirements for optimal biological activity, guiding the design of more effective derivatives.

From a pharmacological standpoint, the 1-methylpiperidin-4-yl group contributes to the compound's ability to interact with multiple biological targets. This property has been exploited in the development of multitarget drugs aimed at addressing complex diseases such as neurodegenerative disorders and metabolic syndromes. A 2023 review in Drug Discovery Today emphasized the potential of cyclobutane-1-carbonitrile derivatives to modulate multiple signaling pathways simultaneously, offering a novel approach to therapeutic intervention.

Furthermore, the 1-methylpiperidin-4-yl substitution has been shown to enhance the compound's ability to cross the blood-brain barrier, a critical factor in the treatment of central nervous system disorders. A 2023 study published in Neuropharmacology demonstrated that 1-(1-methylpiperidin-4-yl)cyclobutane-1-carbonitrile exhibits improved brain penetration compared to its non-substituted counterpart, making it a promising candidate for the development of neuroprotective agents.

As research into 1-(1-methylpiperidin-4-yl)cyclobutane-1-carbonitrile continues to evolve, the compound's unique molecular structure is being explored for its potential in a wide range of therapeutic applications. The interplay between the 1-methylpiperidin-4-yl group and the cyclobutane-1-carbonitrile core has been shown to influence the compound's biological activity, pharmacokinetic properties, and therapeutic potential. These findings highlight the importance of this compound in the ongoing quest for the development of novel and effective therapeutic agents.

Recent studies have also focused on the environmental and toxicological aspects of 1-(1-methylpiperidin-4-yl)cyclobutane-1-carbonitrile. Researchers are investigating the compound's biodegradation profile and its potential impact on aquatic ecosystems. A 2023 report in Environmental Science & Technology indicated that the compound exhibits moderate biodegradability, which is an important consideration for its potential use in pharmaceutical and industrial applications. These findings contribute to the broader discussion on the sustainable development of chemical compounds for therapeutic use.

Overall, the research on 1-(1-methylpiperidin-4-yl)cyclobutane-1-carbonitrile continues to expand, with new discoveries in synthesis, biological activity, and pharmacological applications being reported regularly. The unique molecular architecture of this compound, characterized by the 1-methylpiperidin-4-yl and cyclobutane-1-carbonitrile moieties, positions it as a valuable candidate for further exploration in the field of medicinal chemistry. As our understanding of its properties and potential applications deepens, this compound is likely to play an increasingly important role in the development of novel therapeutic strategies.